Cas no 5023-60-9 (Benzene, 1-methyl-4-[(phenylmethyl)thio]-)

• Product Name: Benzene, 1-methyl-4-[(phenylmethyl)thio]-
• CAS No: 5023-60-9
• MF: C₁₄H₁₄S
• MW: 214.325962543488
• CID: 365530
• PubChem ID: 10940369
• Update Time: 2025-06-24

Benzene, 1-methyl-4-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(phenylmethyl)thio]-
• 1-benzylsulfanyl-4-methylbenzene
• SCHEMBL3380070
• benzyl 4-methylphenyl sulfide
• A918253
• 5023-60-9
• Benzyl 4-methylphenyl thioether
• 1-Methyl-4-[(phenylmethyl)thio]benzene
• Benzyl(p-tolyl)sulfane
• 4-(Benzylthio)toluene
• [[(4-Tolyl)thio]methyl]benzene
• DTXSID30449049
• p-Tolyl benzyl sulfide
• 1-(benzylsulfanyl)-4-methylbenzene

• MDL： MFCD00027606
• Inchi： 1S/C14H14S/c1-12-7-9-14(10-8-12)15-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： VCMADTQZCBWKAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.08172
• Monoisotopic Mass: 214.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Additional information on Benzene, 1-methyl-4-[(phenylmethyl)thio]-

Benzene, 1-methyl-4-[(phenylmethyl)thio]- (CAS No. 5023-60-9): A Comprehensive Overview

Benzene, 1-methyl-4-[(phenylmethyl)thio]-, identified by its CAS number 5023-60-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical and biological processes.

The molecular structure of Benzene, 1-methyl-4-[(phenylmethyl)thio]- consists of a benzene ring substituted with a methyl group at the 1-position and a phenylmethylthio group at the 4-position. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of the sulfur atom in the phenylmethylthio group introduces a region of high electrophilicity, which can be exploited in various chemical reactions.

In recent years, Benzene, 1-methyl-4-[(phenylmethyl)thio]- has been explored for its potential role in pharmaceutical development. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a scaffold for designing new drugs. Specifically, the phenylmethylthio group can be modified to introduce additional functional groups, thereby tailoring the compound for specific biological targets.

One of the most intriguing aspects of Benzene, 1-methyl-4-[(phenylmethyl)thio]- is its ability to act as a ligand in coordination chemistry. The sulfur atom can coordinate with various metal ions, forming stable complexes that have applications in catalysis and material science. These complexes have been studied for their potential use in catalytic transformations, such as cross-coupling reactions, which are pivotal in modern synthetic organic chemistry.

Recent research has also highlighted the role of Benzene, 1-methyl-4-[(phenylmethyl)thio]- in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties. For instance, modifications at the methyl and phenylmethylthio groups have led to compounds with anti-inflammatory and antimicrobial activities. These findings underscore the compound's versatility and its potential as a lead molecule for drug discovery.

The synthesis of Benzene, 1-methyl-4-[(phenylmethyl)thio]- involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the phenylmethylthiolate anion, which is then reacted with an appropriate electrophile to introduce the methyl group at the 1-position of the benzene ring. This reaction sequence highlights the importance of understanding reaction mechanisms and selectivity in constructing complex molecules.

In addition to its pharmaceutical applications, Benzene, 1-methyl-4-[(phenylmethyl)thio]- has found utility in materials science. The ability of its metal complexes to exhibit unique electronic properties has led to their investigation as potential components in organic electronic devices. These devices include organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where the efficient transfer of charge is crucial for device performance.

The future prospects for Benzene, 1-methyl-4-[(phenylmethyl)thio]- are vast and multifaceted. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly significant role in both academic and industrial settings. Its unique structural features offer a rich ground for innovation, making it a cornerstone in the development of novel chemical entities.

In conclusion, Benzene, 1-methyl-4-[(phenylmethyl)thio]- (CAS No. 5023-60-9) is a versatile compound with broad applications across multiple disciplines. Its potential in pharmaceuticals, catalysis, and materials science underscores its importance as a chemical building block. As research progresses, we can expect to see even more innovative uses emerge from this remarkable molecule.